3-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 3-bromo-6-methoxy-1-(oxan-2-yl)pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C12H14BrN3O2/c1-17-9-6-5-8-11(13)15-16(12(8)14-9)10-4-2-3-7-18-10/h5-6,10H,2-4,7H2,1H3
• InChI Key: PJMGWQNDNFOKAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)C(=NN2C3CCCCO3)Br
• Molecular Formula: C12H14BrN3O2
• Molecular Weight: 312.16 g/mol
• CAS No.: 1416713-54-6

Description

3-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine, also known as 3-Bromo-6-Methoxy-Pyrazolo[3,4-b]Pyridine (3-BMPP), is a heterocyclic aromatic compound that is being studied for its potential applications in the fields of medicinal chemistry and biochemistry. 3-BMPP is a relatively new compound that has been the subject of research in recent years, and has demonstrated a variety of interesting properties.

Scientific Research Applications

Synthesis of New Polyheterocyclic Ring Systems

3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, a related compound, has been used as a precursor in synthesizing new polyheterocyclic ring systems. These systems have potential applications in the development of novel pharmaceuticals and materials due to their complex structures and unique chemical properties (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).

X-ray Powder Diffraction in Drug Synthesis

In the field of pharmaceuticals, compounds like 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, an intermediate in synthesizing the anticoagulant apixaban, have been analyzed using X-ray powder diffraction. This technique is crucial for determining the crystalline structure and purity of pharmaceutical intermediates (Wang et al., 2017).

Synthesis of Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine Derivatives

Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives, synthesized from compounds similar to 3-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine, are of interest in medicinal chemistry due to their potential biological activities. These derivatives are obtained through specific reactions like oxidation of tosylhydrazones (El-Nabi, 2004).

Applications in Corrosion Inhibition

Pyrazolo[3,4-b]pyridine derivatives have been studied for their applications in corrosion inhibition, particularly for materials like mild steel in acidic environments. These derivatives demonstrate potential as effective corrosion inhibitors, an essential aspect in material science and engineering (Dandia et al., 2013).

Potential Anticancer Agents

Some organometallic complexes containing 3-(1H-benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines have shown promise as potential anticancer agents. These compounds, known as cyclin-dependent kinase (Cdk) inhibitors, have been characterized for their cytotoxicity and cell cycle effects in human cancer cells, highlighting their potential in cancer therapy (Stepanenko et al., 2011).

Synthesis and Biomedical Applications

1H-Pyrazolo[3,4-b]pyridines, similar in structure to the compound , have been synthesized and studied for their biomedical applications. The analysis covers various synthetic methods and biomedical applications, indicating their versatility in pharmaceutical research (Donaire-Arias et al., 2022).

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific information on how environmental factors influence the action of “3-bromo-6-methoxy-1-(tetrahydro-2h-pyran-2-yl)-1h-pyrazolo[3,4-b]pyridine” is currently unavailable .